1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methylazetidine-3-carboxylic acid

• IUPAC Name: 1-(9H-fluoren-9-ylmethoxycarbonyl)-3-methylazetidine-3-carboxylic acid
• InChI: InChI=1S/C20H19NO4/c1-20(18(22)23)11-21(12-20)19(24)25-10-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17H,10-12H2,1H3,(H,22,23)
• InChI Key: YURGDOUBZIDRBV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(C1)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O
• Molecular Formula: C20H19NO4
• Molecular Weight: 337.4 g/mol
• CAS RN: 1935170-13-0

Description

“1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methylazetidine-3-carboxylic acid” is a chemical compound with the CAS Number: 1935170-13-0. It has a molecular weight of 337.38. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The molecular formula of this compound is C20H19NO4. The InChI Code is 1S/C20H19NO4/c1-20(18(22)23)11-21(12-20)19(24)25-10-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17H,10-12H2,1H3,(H,22,23).

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature. The molecular weight is 337.38, and the molecular formula is C20H19NO4.

Scientific Research Applications

Peptide Synthesis

The compound is used in the preparation of N-Fmoc-protected β2-homoamino acids for solid-phase syntheses of β-peptides. This process involves a key step of diastereoselective amidomethylation and is suitable for large-scale production of Fmoc-β2hXaa-OH, which are essential for peptide synthesis. The Fmoc-amino acids and all compounds involved have been fully characterized by various spectroscopic and analytical techniques (Šebesta & Seebach, 2003).

Crystal Structure

9-Oxo-9H-fluorene-1-carboxylic acid, a related compound, exhibits a planar conformation with internal hydrogen bonding between the carboxyl group and the ketone oxygen atom. This structure aids in understanding the molecular stacking and interactions within crystals, providing insights into the chemical behavior of fluorene derivatives (Coté, Lalancette, & Thompson, 1996).

Medicinal Chemistry Building Block

The compound serves as a building block in medicinal chemistry, particularly for creating new cyclic fluorinated beta-amino acids. These acids have high potential due to their unique chemical properties and are synthesized through a series of steps, including bromofluorination and ring closure processes (Van Hende et al., 2009).

Chemical Reactivity and Self-assembly

• The compound is involved in studying the chemical consequences of intramolecular interactions, such as those between a sulfur atom and a methoxycarbonyl group in fluorene systems. This research provides insights into the chemical reactivity and rates of various reactions like C–S bond cleavage, ester exchange, and hydrolysis of the thioketal group (Nakanishi et al., 1986).
• Fmoc-modified aliphatic amino acids, including the compound in discussion, form various self-assembled structures under different conditions. These structures vary in morphology, such as flower-like, tube-like, and fibers, depending on the specific amino acid and the environmental conditions. This has implications for designing novel self-assembled architectures with potential applications in nanotechnology and materials science (Gour et al., 2021).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, and the signal word is "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Target of Action

Similar compounds with the fluorenylmethyloxycarbonyl (fmoc) group are often used in peptide synthesis , suggesting that this compound may interact with amino acids or proteins.

Mode of Action

Compounds with the fmoc group are typically used as a protective group in peptide synthesis . They prevent unwanted side reactions during the synthesis process by temporarily blocking reactive sites on the amino acids .